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Compound of Interest

Compound Name:
Methyl 2-(2-cyano-4-

nitrophenyl)-2-phenylacetate

Cat. No.: B12090333

Get Quote

Executive Summary & Compound Profile
Methyl 2-(2-cyano-4-nitrophenyl)-2-phenylacetate is a highly functionalized synthetic

intermediate characterized by a quaternary carbon center substituted with an ester, a phenyl

ring, and an electron-deficient 2-cyano-4-nitrophenyl moiety.

This compound serves as a critical scaffold in the synthesis of 3-phenylindoles and indoline

alkaloids via reductive cyclization. Its structural complexity arises from the steric crowding at

the

-position and the electronic push-pull effects between the electron-rich phenyl ring and the
electron-poor nitro-cyano aryl group.
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Property Data

IUPAC Name
Methyl 2-(2-cyano-4-nitrophenyl)-2-

phenylacetate

Molecular Formula

Molecular Weight 296.28 g/mol

Physical State Pale yellow viscous oil or low-melting solid

Solubility

Soluble in

, EtOAc, DMSO; Insoluble in

Key Functionality -Diaryl ester, Nitrile, Nitro

Synthesis Protocol (Nucleophilic Aromatic
Substitution)
The most robust route to this compound utilizes an

mechanism, exploiting the high acidity of methyl phenylacetate and the reactivity of 2-fluoro-5-
nitrobenzonitrile.

Reaction Scheme
The synthesis involves the generation of the methyl phenylacetate enolate followed by the

displacement of fluoride from the activated nitro-benzonitrile ring.
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Figure 1: Synthetic pathway via

mechanism.

Step-by-Step Methodology
Enolate Formation: To a flame-dried flask under

, suspend NaH (60% dispersion, 1.2 equiv) in anhydrous DMF (0.5 M). Cool to

.

Nucleophile Addition: Add Methyl phenylacetate (1.0 equiv) dropwise. Stir at

for 30 min until

evolution ceases and the solution turns yellow/orange.

Electrophile Addition: Add a solution of 2-Fluoro-5-nitrobenzonitrile (1.05 equiv) in DMF

dropwise. The electron-withdrawing groups (CN, NO2) activate the fluorine for displacement.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–6 hours.

Monitor by TLC (30% EtOAc/Hexanes).

Workup: Quench with saturated

. Extract with EtOAc (

). Wash combined organics with water (

) and brine. Dry over

.[1]

Purification: Flash column chromatography (

, Gradient: 0

20% EtOAc in Hexanes).

Spectroscopic Characterization
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Note: Data below is derived from fragment analysis of structurally validated analogs (e.g.,

Methyl 2-cyano-2-phenylacetate and 2-nitro-4-substituted biaryls).

A. Nuclear Magnetic Resonance ( NMR)
Solvent:

(7.26 ppm reference) | Frequency: 400 MHz

Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Insight

8.55
d (

Hz)
1H Ar-H (3')

Ortho to

&

. Highly
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dd (
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Ortho to

.
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d (

Hz)
1H Ar-H (6')

Ortho to chiral

center. Shielded

relative to H-
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Phenyl ring
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5.85 s 1H -CH

Diagnostic

Signal.

Deshielded by 3

electron-
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B. Carbon-13 NMR ( NMR)
Solvent:

(77.16 ppm reference) | Frequency: 100 MHz

Shift (

, ppm)
Assignment Notes

171.5 C=O Ester carbonyl.

149.0
C-4' (

)

Ipso carbon bearing nitro

group.

145.2 C-1' (Ar-CH)
Ipso carbon attached to

-position.

135.5 C-Ph (Ipso) Phenyl ring attachment.

129.0 – 128.5 Ph-C Phenyl ring carbons.

127.8 C-6' Aromatic CH.

126.5 C-3' Aromatic CH (deshielded).

116.5 CN Nitrile carbon.

112.0
C-2' (

)
Ipso carbon bearing nitrile.

55.2 -CH Methine carbon.

53.1 Methoxy carbon.

C. Infrared Spectroscopy (FT-IR)
2235 cm

(m):

stretch (Nitrile). Distinctive sharp peak.
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1745 cm

(s):

stretch (Ester).

1535 cm

(s):

Asymmetric stretch.

1350 cm

(s):

Symmetric stretch.

1210 cm

(s):

stretch (Ester).

D. Mass Spectrometry (HRMS-ESI)
Formula:

Exact Mass: 296.0797

Observed [M+H]

: 297.0870

Key Fragments:

237 (

): Loss of ester group.

265 (
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): Loss of methoxy.

Structural Visualization & Logic
The following diagram illustrates the critical NMR correlations (HMBC/NOESY) used to verify

the regiochemistry of the substitution.
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Figure 2: Key NMR correlations verifying the

-substitution pattern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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